Cas no 2580236-59-3 (ethyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate)

• Product Name: ethyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate
• CAS No: 2580236-59-3
• MF: C₉H₁₁N₅O₂
• MW: 221.215940713882
• CID: 5662655
• PubChem ID: 165888221
• Update Time: 2025-06-27

ethyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-amino-5-methyl-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate
• 2580236-59-3
• EN300-27732895
• ethyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate

• Inchi： 1S/C9H11N5O2/c1-3-16-8(15)6-5(2)13-9-11-4-12-14(9)7(6)10/h4H,3,10H2,1-2H3
• InChI Key： YRTUIUGSOLRRCZ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C)=NC2=NC=NN2C=1N)=O

Computed Properties

• Exact Mass: 221.09127461g/mol
• Monoisotopic Mass: 221.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 95.4Ų

Additional information on ethyl 7-amino-5-methyl-1,2,4triazolo1,5-apyrimidine-6-carboxylate

Research Brief on Ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 2580236-59-3)

Ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 2580236-59-3) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential.

Recent studies have highlighted the role of ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate as a key intermediate in the synthesis of novel triazolopyrimidine derivatives. These derivatives exhibit a broad spectrum of biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The compound's unique structural features, such as the triazolo[1,5-a]pyrimidine core, make it a promising scaffold for the design of new therapeutic agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the compound's mechanism of action in inhibiting specific kinase enzymes involved in cancer cell proliferation. The study demonstrated that derivatives of ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) and VEGFR (vascular endothelial growth factor receptor), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for developing targeted cancer therapies.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters, focused on the compound's antimicrobial properties. The study revealed that certain analogs of ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate displayed significant activity against drug-resistant bacterial strains, including MRSA (methicillin-resistant Staphylococcus aureus). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis and inhibit key enzymatic pathways.

From a synthetic chemistry perspective, advances in the efficient preparation of ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate have been reported. A 2022 paper in Organic Process Research & Development described a scalable, high-yield synthesis route that minimizes the use of hazardous reagents and reduces environmental impact. This development is critical for facilitating large-scale production and further pharmacological evaluation of the compound and its derivatives.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate-based drugs. Recent preclinical studies have identified issues such as poor oral bioavailability and rapid metabolism, which need to be addressed through structural modifications or formulation strategies. Ongoing research aims to overcome these limitations while preserving the compound's therapeutic efficacy.

In conclusion, ethyl 7-amino-5-methyl-1,2,4-triazolo[1,5-a]pyrimidine-6-carboxylate (CAS: 2580236-59-3) represents a versatile and pharmacologically active scaffold with significant potential in drug discovery. Continued research into its derivatives and mechanisms of action is expected to yield novel therapeutic agents for treating various diseases, particularly cancer and infectious diseases. Future studies should focus on optimizing its drug-like properties and advancing promising candidates into clinical trials.